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Tetraethylene Glycol Dimethacrylate: A
Technical Guide
Tetraethylene glycol dimethacrylate (TEGDMA) is a difunctional methacrylate monomer that

serves as a crucial crosslinking agent in the formation of polymers. Its utility is particularly

prominent in the fields of dental materials, drug delivery systems, and the development of

hydrogels. This technical guide provides an in-depth overview of its chemical and physical

properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,

and professionals in drug development.

Core Properties and Specifications
TEGDMA is chemically identified by the CAS Number 109-17-1.[1][2][3][4][5][6] Its molecular

formula is C16H26O7, corresponding to a molecular weight of approximately 330.37 g/mol .[1]

[3][5][6]

Physicochemical Data
A summary of the key physicochemical properties of Tetraethylene glycol dimethacrylate is

presented below.
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Property Value References

CAS Number 109-17-1 [1][2][3][4][5][6]

Molecular Formula C16H26O7 [1][2][5][6]

Molecular Weight 330.37 g/mol [1][3][5][6]

Appearance
Water-white to pale-straw

liquid
[7][8]

Density 1.082 g/mL at 20 °C [3]

Boiling Point 220 °C [2][8]

Flash Point 110 °C (closed cup) [3]

Refractive Index n20/D 1.463 [3]

Viscosity 14 cP at 20 °C [7][9]

Water Solubility 12.6 g/L at 20 °C [7][8]

Synthesis and Polymerization
Synthesis of Tetraethylene Glycol Dimethacrylate
The synthesis of TEGDMA typically involves the esterification of tetraethylene glycol with

methacrylic acid.[10][11][12] While various methods exist, a general approach involves reacting

the two primary components in the presence of a suitable solvent and catalyst.

Experimental Protocol: Esterification Synthesis of TEGDMA

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, combine tetraethylene glycol and methacrylic acid. A common solvent for this

reaction is toluene or dimethylbenzene.

Catalyst and Inhibitor Addition: Introduce a catalyst, such as phosphoric acid or p-

toluenesulfonic acid, to facilitate the esterification. A polymerization inhibitor is also added to

prevent premature polymerization of the methacrylate groups.
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Reaction Conditions: The reaction mixture is heated to reflux. The progress of the reaction

can be monitored by measuring the amount of water produced or by determining the acid

value of the reaction mixture. The reaction is typically continued until the acid value reaches

a desired low level.

Purification: Upon completion, the reaction mixture is cooled and washed with an alkaline

solution to neutralize the acidic catalyst and any unreacted methacrylic acid. The organic

layer is then separated and washed with water.

Solvent Removal: The solvent is removed from the product via distillation, often under

reduced pressure, to yield the final Tetraethylene glycol dimethacrylate product.
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A simplified workflow for the synthesis of TEGDMA.

Free-Radical Polymerization
TEGDMA is a crosslinking monomer that readily undergoes free-radical polymerization when

exposed to an initiator and an appropriate energy source, such as heat or UV light. This

polymerization process is fundamental to its application in dental composites and hydrogels.

[13] The polymerization of dimethacrylates is characterized by autoacceleration, also known as

the gel effect, which leads to a rapid increase in the reaction rate.[13]

Applications in Drug Development and Research
Hydrogels for Controlled Drug Delivery
TEGDMA is extensively used in the formulation of hydrogels for the controlled release of

therapeutic agents.[14][15] These crosslinked polymer networks can encapsulate both
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hydrophilic and hydrophobic drugs. The release kinetics can be tailored by adjusting the

crosslinking density and the overall hydrophilicity of the hydrogel matrix.[15]

Experimental Protocol: Preparation of a TEGDMA-based Hydrogel

Monomer Solution Preparation: Prepare a solution containing the primary monomer (e.g., a

hydrophilic methacrylate), TEGDMA as the crosslinker, and a photoinitiator. The drug to be

encapsulated can also be dissolved or dispersed in this solution.

Molding: Pour the monomer solution into a mold of the desired shape and dimensions.

Photopolymerization: Expose the mold to UV light for a specified duration to initiate

polymerization and crosslinking, resulting in the formation of the hydrogel.

Washing and Swelling: The resulting hydrogel is typically washed to remove any unreacted

monomers and then allowed to swell to equilibrium in a suitable buffer before further

characterization or use.

Prepare Monomer Solution
(Monomer + TEGDMA + Initiator + Drug) Pour into Mold UV Irradiation Polymerization and

Crosslinking
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Unreacted Monomers Swell in Buffer Drug-loaded
Hydrogel
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Workflow for preparing a drug-loaded TEGDMA hydrogel.

Dental Materials
In dentistry, TEGDMA is a common component of resin-based composites and adhesives.[11]

[16] It acts as a diluent for more viscous monomers and participates in the formation of a highly

crosslinked and durable polymer matrix upon curing.[16]

Biocompatibility and Degradation
The biocompatibility of TEGDMA is a critical consideration, particularly in its medical and dental

applications. While generally considered biocompatible for these uses, studies have shown that

unreacted monomer can leach from the polymer matrix and may exhibit cytotoxicity.[17][18]

Skin sensitization has also been reported.[1]
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The degradation of TEGDMA-based polymers can occur through the hydrolysis of the ester

linkages in its structure, a process that can be influenced by the surrounding chemical

environment.[19][20]
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Interactions of TEGDMA-based polymers in a biological context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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